Cas no 1396863-31-2 (3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea)

• Product Name: 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea
• CAS No: 1396863-31-2
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 5750273
• PubChem ID: 71790767
• Update Time: 2025-06-08

3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-3-thiophen-2-ylurea
• 1-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-3-(thiophen-2-yl)urea
• 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea
• AKOS024540632
• F6230-0300
• 1396863-31-2
• VU0538212-1

• Inchi： 1S/C13H12N4OS/c18-13(16-12-5-3-7-19-12)14-8-10-9-15-17-6-2-1-4-11(10)17/h1-7,9H,8H2,(H2,14,16,18)
• InChI Key： BZNGDNBXKVXQEV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 272.07318219g/mol
• Monoisotopic Mass: 272.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea

Professional Introduction to Compound with CAS No. 1396863-31-2 and Product Name: 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea

The compound with the CAS number 1396863-31-2 and the product name 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic urea derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both pyrazolo[1,5-a]pyridine and thiophene moieties, which are known for their ability to modulate various biological pathways, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel small molecules that can interact with complex biological targets. The pyrazolo[1,5-a]pyridine scaffold is particularly noteworthy due to its presence in several bioactive natural products and drug candidates. Its fused ring system allows for the facile introduction of various substituents, enabling the design of molecules with tailored pharmacological properties. The incorporation of a methyl group at the 3-position of the pyrazolo[1,5-a]pyridine ring in this compound suggests a potential for enhanced binding affinity to biological targets.

The thiophen-2-yl moiety is another key feature of this compound, contributing to its overall pharmacological profile. Thiophenes are well-known for their role in medicinal chemistry due to their stability and ability to engage in multiple hydrogen bonding interactions. The presence of the thiophene ring at the urea moiety in this compound could influence its solubility, bioavailability, and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the importance of urea derivatives as pharmacophores in drug discovery. Urea-based compounds have shown efficacy in targeting various diseases, including cancer and inflammatory disorders. The urea group in this molecule can act as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. The specific arrangement of the urea group with the pyrazolo[1,5-a]pyridine and thiophen-2-yl moieties likely contributes to the compound's unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The structural features of this compound suggest that it may be able to bind to the active site of kinases, thereby inhibiting their activity and potentially reversing disease phenotypes.

Moreover, the combination of pyrazolo[1,5-a]pyridine, thiophene, and urea moieties may also contribute to its ability to modulate other biological pathways. For instance, these structural elements have been shown to interact with DNA-binding proteins and transcription factors, which could make this compound a candidate for treating conditions related to aberrant gene expression.

Several recent publications have demonstrated the efficacy of similar heterocyclic urea derivatives in preclinical models. These studies have shown that compounds with similar structural motifs can exhibit potent anti-inflammatory, anti-proliferative, and anti-microbial activities. The findings from these studies provide a strong rationale for further exploring the therapeutic potential of this compound.

In conclusion, the compound with CAS number 1396863-31-2 and product name 3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-1-(thiophen-2-yl)urea represents a promising lead in pharmaceutical research. Its unique structural features and potential interactions with key biological targets make it an attractive candidate for further development. As research continues in this area, it is anticipated that compounds like this will contribute significantly to the discovery of new treatments for various diseases.